N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C16H12F2N4O
• Molecular Weight: 314.29 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C16H12F2N4O/c1-10-2-5-12(6-3-10)22-9-19-15(21-22)16(23)20-14-7-4-11(17)8-13(14)18/h2-9H,1H3,(H,20,23)
• InChI Key: IUKSHOMEFRKUGQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=C(C=C(C=C3)F)F

Description

N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound that has shown significant potential in scientific research. It belongs to the class of triazole-based compounds that have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, it is believed to act by inhibiting specific enzymes and proteins involved in the growth and proliferation of cancer cells and the production of pro-inflammatory cytokines. The compound has also been shown to disrupt bacterial cell membranes, leading to bacterial death.
Biochemical and physiological effects:
N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that the compound inhibits the growth and proliferation of cancer cells and reduces the production of pro-inflammatory cytokines. In vivo studies have shown that the compound reduces tumor growth and inflammation in animal models. The compound has also been shown to have antibacterial activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its broad range of pharmacological activities, making it a versatile compound for scientific research. Additionally, the compound is relatively easy to synthesize and has good stability. However, one of the limitations of the compound is its low solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the study of N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One area of research could be the development of more water-soluble derivatives of the compound to improve its solubility and bioavailability. Another area of research could be the investigation of the compound's potential for use in combination therapy with other anti-cancer or anti-inflammatory agents. Additionally, the compound could be studied for its potential use as an antibacterial agent in the treatment of bacterial infections. Overall, N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has shown significant potential in scientific research and warrants further investigation.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves the reaction of 4-methylphenylhydrazine with 2,4-difluorobenzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 1,2,4-triazole-3-carboxylic acid to obtain the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

N-(2,4-difluorophenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has shown potential in scientific research for its pharmacological properties. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial activities. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has shown antibacterial activity against a range of bacterial strains.